Cas no 2171155-46-5 ((3S)-3-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-4-methylpentanoic acid)

• Product Name: (3S)-3-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-4-methylpentanoic acid
• CAS No: 2171155-46-5
• MF: C₂₆H₃₂N₂O₅
• MW: 452.542687416077
• CID: 6034435
• PubChem ID: 165558701
• Update Time: 2025-08-05

(3S)-3-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-4-methylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• (3S)-3-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-4-methylpentanoic acid
• EN300-1579409
• (3S)-3-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]-4-methylpentanoic acid
• 2171155-46-5

• Inchi： 1S/C26H32N2O5/c1-4-17(13-24(29)28-23(16(2)3)14-25(30)31)27-26(32)33-15-22-20-11-7-5-9-18(20)19-10-6-8-12-21(19)22/h5-12,16-17,22-23H,4,13-15H2,1-3H3,(H,27,32)(H,28,29)(H,30,31)/t17-,23+/m1/s1
• InChI Key： NBLBNUPMMJSUJK-HXOBKFHXSA-N
• SMILES： O(C(N[C@H](CC)CC(N[C@@H](CC(=O)O)C(C)C)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 452.23112213g/mol
• Monoisotopic Mass: 452.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 11
• Complexity: 660
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 105Ų

Additional information on (3S)-3-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-4-methylpentanoic acid

Introduction to (3S)-3-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-4-methylpentanoic Acid (CAS No. 2171155-46-5)

Compound with the CAS number 2171155-46-5 and the product name (3S)-3-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-4-methylpentanoic acid represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its complex and highly specific molecular structure, has garnered considerable attention due to its potential applications in drug development and therapeutic interventions. The intricate arrangement of functional groups, including the presence of a fluorenylmethoxycarbonyl moiety and an amino-pentanoic acid backbone, suggests a multifaceted role in biochemical interactions.

The molecular architecture of this compound is pivotal in understanding its pharmacological properties. The stereochemistry defined by the (3S) and (3R) designations indicates a specific three-dimensional configuration that is likely crucial for its biological activity. Such stereochemical precision is often a hallmark of compounds designed for targeted therapeutic effects, where the spatial arrangement of atoms can significantly influence binding affinity and efficacy.

In recent years, there has been a growing interest in the development of novel compounds that incorporate advanced structural motifs to enhance pharmacological outcomes. The fluorenylmethoxycarbonyl (Fmoc) group, a common protecting group in peptide synthesis, is particularly noteworthy in this context. Its incorporation into the molecular framework of (3S)-3-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-4-methylpentanoic acid suggests potential applications in peptide-based therapies or as a precursor in the synthesis of more complex biomolecules.

The compound's amino-pentanoic acid backbone also plays a critical role in its potential biological functions. This moiety is commonly found in natural amino acids and peptides, indicating that the compound may exhibit interactions with biological targets such as enzymes or receptors. The presence of both amide and carboxylic acid functional groups further enhances its potential for diverse biochemical interactions, making it a promising candidate for further investigation.

Current research in the field of medicinal chemistry has highlighted the importance of structurally diverse compounds in addressing complex diseases. The unique combination of features in (3S)-3-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-4-methylpentanoic acid, including its stereochemical specificity and advanced functional groups, positions it as a valuable asset in the search for novel therapeutic agents.

One particularly intriguing aspect of this compound is its potential role in modulating enzyme activity. Enzymes are central to numerous biological pathways, and their inhibition or activation can have profound effects on cellular processes. The specific structural features of this compound may allow it to interact with target enzymes in a manner that leads to therapeutic benefits. For instance, the fluorenylmethoxycarbonyl group could serve as a recognition element that binds to an enzyme's active site, while the amino-pentanoic acid backbone could provide additional interactions necessary for effective inhibition.

The synthesis and characterization of this compound have been subjects of considerable interest among researchers. Advanced synthetic methodologies have been employed to construct its complex molecular framework with high precision. Techniques such as solid-phase peptide synthesis (SPPS) and automated purification methods have been instrumental in achieving the desired level of purity and yield. These synthetic advancements not only facilitate the production of this compound but also contribute to the broader toolkit available for medicinal chemists.

In addition to its potential applications in drug development, this compound may also serve as a valuable tool for mechanistic studies. By investigating how it interacts with biological targets, researchers can gain insights into fundamental biochemical processes. Such knowledge can be leveraged to design more effective drugs with improved selectivity and reduced side effects.

The growing emphasis on personalized medicine has also highlighted the importance of structurally diverse compounds like (3S)-3-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-4-methylpentanoic acid. Personalized medicine involves tailoring treatments to individual patients based on their unique genetic makeup or other characteristics. The complex structure of this compound suggests that it may be adaptable for use in personalized therapeutic strategies, where its specific interactions with individual biological profiles could lead to more effective treatments.

The future prospects for this compound are promising, with ongoing research aimed at elucidating its full potential. Further studies are needed to fully understand its pharmacological properties, including its binding affinity, metabolic stability, and potential side effects. Collaborative efforts between synthetic chemists, biologists, and pharmacologists will be essential in realizing its full therapeutic potential.

In conclusion, (3S)-3-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-4-methylpentanoic acid represents a significant advancement in pharmaceutical chemistry due to its complex molecular structure and multifaceted functional groups. Its potential applications in drug development, mechanistic studies, and personalized medicine make it a compelling subject for further research. As our understanding of biochemical processes continues to evolve, compounds like this are likely to play an increasingly important role in addressing some of the most challenging diseases faced by humanity.